Cas no 2757904-70-2 (2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757904-70-2
• MF: C₁₃H₁₂N₂O₇S₂
• MW: 372.373580932617
• CID: 6030272
• PubChem ID: 165763836
• Update Time: 2025-05-24

2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate
• 2757904-70-2
• EN300-37153556
• 2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H12N2O7S2/c1-9-2-4-10(5-3-9)24(20,21)22-13-7-6-11(23(14,18)19)8-12(13)15(16)17/h2-8H,1H3,(H2,14,18,19)
• InChI Key： NBWOEJYJNPJUIY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1[N+](=O)[O-])S(N)(=O)=O

Computed Properties

• Exact Mass: 372.00859307g/mol
• Monoisotopic Mass: 372.00859307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 166Ų

Additional information on 2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate

Introduction to 2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate (CAS No. 2757904-70-2)

2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate, identified by its CAS number 2757904-70-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of aromatic sulfonates, characterized by its nitro and sulfamoyl functional groups, which contribute to its unique chemical properties and reactivity. The presence of a methyl substituent at the para position relative to the sulfonate group further enhances its structural complexity and potential applications.

The synthesis and application of 2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate are closely tied to advancements in medicinal chemistry and industrial processes. Recent research has highlighted its role as a key intermediate in the development of novel therapeutic agents. Specifically, the nitro group can be reduced to an amine, providing a versatile scaffold for further functionalization. This transformation is particularly valuable in drug design, where amines are crucial for binding to biological targets.

One of the most compelling aspects of 2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate is its potential in the synthesis of sulfonamide-based drugs. Sulfonamides are a major class of pharmacologically active compounds, known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory properties. The sulfamoyl group in this compound serves as a precursor for introducing sulfonamide moieties into larger molecular frameworks, enabling the creation of novel drug candidates with enhanced efficacy and reduced toxicity.

Recent studies have also explored the applications of this compound in materials science, particularly in the development of advanced polymers and coatings. The aromatic structure and sulfonate functionality contribute to improved thermal stability and mechanical strength, making it an attractive candidate for high-performance materials. Additionally, the nitro group can be utilized in diazotization reactions, leading to the formation of azo compounds that exhibit interesting optical properties.

The chemical reactivity of 2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate extends beyond pharmaceuticals and materials science. It has been investigated as a ligand in coordination chemistry, where it can bind to transition metals to form complexes with potential catalytic applications. These metal complexes may find use in various industrial processes, including organic synthesis and polymerization reactions.

In terms of synthetic methodologies, researchers have developed efficient protocols for the preparation of 2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate that minimize waste and maximize yield. These methods often involve multi-step reactions starting from commercially available aromatic precursors. The optimization of these synthetic routes is crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

The pharmacological potential of 2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate has been further explored through computational modeling and high-throughput screening assays. These approaches have identified promising derivatives with enhanced binding affinity to target proteins. Such computational studies not only accelerate drug discovery but also provide insights into the structural determinants that govern biological activity.

Another area of interest is the environmental impact of this compound. While it is not classified as a hazardous substance, its degradation products must be carefully monitored to ensure they do not pose ecological risks. Researchers are investigating biodegradation pathways and developing environmentally friendly synthetic methods that reduce the formation of persistent byproducts.

The industrial applications of 2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate are diverse, ranging from agrochemicals to specialty chemicals. Its incorporation into formulations can enhance performance characteristics such as solubility, stability, and bioavailability. This versatility makes it a valuable building block for various chemical industries.

In conclusion, 2-Nitro-4-sulfamoylphenyl 4-methylbenzene-1-sulfonate (CAS No. 2757904-70-2) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical research, materials science, and industrial chemistry. As research continues to uncover new possibilities for this compound, its significance is expected to grow even further.